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Compound of Interest

Compound Name: 2-hydroxy-N,N-dimethylacetamide

Cat. No.: B178382 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 2-hydroxy-N,N-dimethylacetamide is not

readily available. The following recommendations are based on the safety data for the closely

related and structurally similar compound, N,N-dimethylacetamide. A thorough risk assessment

should be conducted before handling this compound, and consultation with your institution's

safety officer is imperative.

This guide provides essential safety and logistical information for handling 2-hydroxy-N,N-
dimethylacetamide, with a focus on personal protective equipment (PPE), operational

procedures, and disposal plans to ensure the safety of researchers, scientists, and drug

development professionals.

Personal Protective Equipment (PPE)
Consistent and proper use of personal protective equipment is the first line of defense against

potential exposure. The following PPE is mandatory when working with this compound.
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Protection Level Equipment Specifications & Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166 to provide

protection against splashes

and airborne particles.[1]

Hand Protection Chemical-resistant gloves

Butyl rubber gloves with a

minimum thickness of 0.7 mm

are recommended for full

contact, offering a

breakthrough time of

approximately 480 minutes.[2]

For splash contact, nitrile

rubber gloves with a thickness

of 0.4 mm can be used,

providing a breakthrough time

of about 30 minutes.[2] Always

inspect gloves for integrity

before each use and practice

proper glove removal

technique.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn and kept

buttoned to protect against

skin contact.[1]

Respiratory Protection

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Required when vapors or

aerosols are generated, or if

working in a poorly ventilated

area.[1][2] A recommended

filter type is A-(P3).[2]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.
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Engineering Controls:

Always handle this compound in a well-ventilated area.[1]

The use of a chemical fume hood is strongly recommended to minimize inhalation exposure.

[1][3]

Ensure that an eyewash station and safety shower are readily accessible.[1][4]

Handling Protocol: A Step-by-Step Guide

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare your

workspace within a chemical fume hood.

Handling: Avoid direct contact with skin and eyes.[1] Prevent the formation of dust and

aerosols.[1] Do not eat, drink, or smoke in the designated work area.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from heat, sparks, and open flames.[5][6] The container should be kept under a nitrogen

blanket.[3][4]

Spill Management: In case of a spill, evacuate the area.[2] Use inert absorbent material like

sand or vermiculite to contain the spill.[3][4] Do not use combustible materials such as

sawdust.[7] Collect the absorbed material into a suitable, closed container for disposal.[5]

First Aid:

Skin Contact: Immediately wash the affected area with plenty of soap and water and

remove contaminated clothing.[7]

Eye Contact: Rinse cautiously with water for several minutes.[7] If present, remove contact

lenses and continue rinsing.[2]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3]

Ingestion: Do NOT induce vomiting. Call a physician immediately.[5]

Disposal Plan:
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This compound must be disposed of as hazardous waste. Do not dispose of it down the

drain.[7]

Collect waste in a designated, properly sealed, and clearly labeled waste container that is

compatible with the chemical.[7]

Dispose of the contents and container at an approved waste disposal plant in accordance

with local, state, and federal regulations.[2]

Experimental Workflow for Safe Handling
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Workflow for Safe Handling of 2-hydroxy-N,N-dimethylacetamide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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